Cas no 61127-97-7 (Oxacycloheptadecanedione)

• Product Name: Oxacycloheptadecanedione
• CAS No: 61127-97-7
• MF: C₁₆H₂₈O₃
• MW: 268.391725540161
• CID: 491199
• PubChem ID: 71399155
• Update Time: 2025-04-19

Oxacycloheptadecanedione Chemical and Physical Properties

Names and Identifiers

• Oxacycloheptadecanedione
• oxacycloheptadecane-2,3-dione
• DTXSID10820534
• 1-OXACYCLOHEPTADECANE-2,3-DIONE
• 61127-97-7

• Inchi： 1S/C16H28O3/c17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-19-16(15)18/h1-14H2
• InChI Key： JWQSHVSXPYKYKY-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCCCCCCCCCC1)=O)=O

Computed Properties

• Exact Mass: 268.20394
• Monoisotopic Mass: 268.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37